Cas no 14225-19-5 (Carbamic acid, octyl-,4-iodo-2-butynyl ester (8CI))

• Product Name: Carbamic acid, octyl-,4-iodo-2-butynyl ester (8CI)
• CAS No: 14225-19-5
• MF: C₁₃H₂₂INO₂
• MW: 351.223756313324
• CID: 145915
• PubChem ID: 26583
• Update Time: 2025-04-19

Carbamic acid, octyl-,4-iodo-2-butynyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, octyl-,4-iodo-2-butynyl ester (8CI)
• 4-iodobut-2-ynyl N-octylcarbamate
• N-Octylcarbamic acid 4-iodo-2-butynyl ester
• CARBAMIC ACID, OCTYL-, 4-IODO-2-BUTYNYL ESTER
• DTXSID40161982
• 4-Iodo-2-butynyl octylcarbamate
• BRN 2368307
• 14225-19-5

• Inchi： 1S/C13H22INO2/c1-2-3-4-5-6-8-11-15-13(16)17-12-9-7-10-14/h2-6,8,10-12H2,1H3,(H,15,16)
• InChI Key： MBNMIHDVVCMOHN-UHFFFAOYSA-N
• SMILES： ICC#CCOC(NCCCCCCCC)=O

Computed Properties

• Exact Mass: 351.06916
• Monoisotopic Mass: 351.069522
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.363
• Boiling Point: 399.4°C at 760 mmHg
• Flash Point: 195.3°C
• Refractive Index: 1.522
• PSA: 38.33